![molecular formula C22H26N4O3 B6459557 6,7-dimethoxy-4-(3-{[(2-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)quinazoline CAS No. 2549052-30-2](/img/structure/B6459557.png)
6,7-dimethoxy-4-(3-{[(2-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)quinazoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Suzuki–Miyaura Coupling
6,7-DMQ: serves as a valuable building block in the field of organic synthesis. One notable application is its use in Suzuki–Miyaura (SM) cross-coupling reactions. Here’s why:
- Role of 6,7-DMQ : As an organoboron reagent, 6,7-DMQ participates in transmetalation during SM coupling. Its stability, mild reactivity, and functional group tolerance make it an excellent choice .
Privileged Scaffold for Drug Development
6,7-DMQ: and related tetrahydroisoquinoline (THIQ) derivatives have been recognized as “privileged scaffolds” in drug discovery. Here’s why:
- Applications : Researchers have explored THIQs for anti-inflammatory, anti-viral, anti-fungal, anti-cancer, and Parkinson’s disease treatments .
Synthesis of Natural Products and Pharmaceuticals
Optically pure 1,2,3,4-tetrahydroisoquinoline carboxylic acids derived from 6,7-DMQ play a crucial role in the synthesis of natural products and synthetic pharmaceuticals. Key points:
Intramolecular α-Amidoalkylation Reactions
In the realm of green chemistry, 6,7-DMQ has been utilized in intramolecular α-amidoalkylation reactions. Here’s the scoop:
- Outcome : Successful synthesis of 1,4-phenylenebis[(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)methanone] via intramolecular α-amidoalkylation .
Protodeboronation Reactions
Protodeboronation reactions involving 6,7-DMQ offer interesting prospects:
properties
IUPAC Name |
6,7-dimethoxy-4-[3-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]quinazoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N4O3/c1-15-9-17(6-7-23-15)29-13-16-5-4-8-26(12-16)22-18-10-20(27-2)21(28-3)11-19(18)24-14-25-22/h6-7,9-11,14,16H,4-5,8,12-13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMOPFRTZBFMFGR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=C1)OCC2CCCN(C2)C3=NC=NC4=CC(=C(C=C43)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6,7-Dimethoxy-4-(3-{[(2-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)quinazoline |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.